Cas no 1864058-51-4 (1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride)

• Product Name: 1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride
• CAS No: 1864058-51-4
• MF: C₉H₁₁Cl₄N₃
• MW: 303.015737771988
• MDL: MFCD29041291
• CID: 4625192
• PubChem ID: 121552706
• Update Time: 2025-05-25

1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride

• MDL： MFCD29041291
• Inchi： 1S/C9H9Cl2N3.2ClH/c1-4(12)9-13-7-2-5(10)6(11)3-8(7)14-9;;/h2-4H,12H2,1H3,(H,13,14);2*1H
• InChI Key： UUPTWDUHEXVXHW-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC(Cl)=C(Cl)C=C2N1)(N)C.[H]Cl.[H]Cl

Additional information on 1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride (CAS No. 1864058-51-4)

1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its CAS number 1864058-51-4 serves as a unique identifier, ensuring precise tracking in scientific databases. This compound belongs to the benzodiazole family, a class of heterocyclic structures known for their diverse biological activities. Researchers are increasingly interested in its applications due to its structural uniqueness and potential as a building block for drug discovery.

The molecular structure of 1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride features a benzodiazole core with chlorine substituents at the 5 and 6 positions, enhancing its electronic properties and reactivity. The dihydrochloride salt form improves solubility, making it more suitable for biological studies. Recent trends in medicinal chemistry highlight the growing demand for such halogenated compounds, as they often exhibit improved binding affinity and metabolic stability compared to their non-halogenated counterparts.

In the context of current research hotspots, this compound aligns with the increasing focus on small-molecule modulators of protein-protein interactions. The benzodiazole scaffold is particularly relevant in the development of kinase inhibitors and epigenetic regulators, two areas receiving substantial attention in oncology research. Scientists exploring targeted cancer therapies frequently search for novel benzodiazole derivatives, making CAS 1864058-51-4 a compound of considerable interest.

From a synthetic chemistry perspective, the preparation of 1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride involves multi-step organic transformations that showcase modern heterocyclic synthesis techniques. The presence of both the benzodiazole ring and the primary amine functionality allows for diverse derivatization possibilities, a feature highly valued in combinatorial chemistry and fragment-based drug design approaches. These aspects make it particularly valuable for researchers working on structure-activity relationship (SAR) studies.

The compound's physicochemical properties have been carefully characterized to support its research applications. With its molecular weight of approximately 308.02 g/mol and the presence of multiple hydrogen bond donors/acceptors, it demonstrates favorable characteristics for bioavailability optimization studies. These features are crucial for pharmaceutical scientists addressing current challenges in drug-like properties prediction and optimization, topics frequently searched in academic and industrial research databases.

Quality control aspects of CAS 1864058-51-4 are paramount for research reproducibility. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are employed to ensure compound purity and identity. This rigorous characterization meets the growing demand for well-characterized research chemicals in academic and pharmaceutical laboratories, addressing common concerns about batch-to-batch variability in biological assays.

In the broader context of chemical biology, the 1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine scaffold offers interesting possibilities for chemical probe development. Its ability to potentially interact with various biological targets makes it valuable for phenotypic screening campaigns, an approach regaining popularity in drug discovery. This aligns with current trends toward target-agnostic screening methods in early-stage research.

The storage and handling recommendations for this dihydrochloride salt follow standard protocols for amine-containing compounds. While not classified as hazardous under normal research conditions, proper storage under inert atmosphere at controlled temperatures ensures long-term stability. These practical considerations are frequently searched by laboratory personnel working with nitrogen-rich heterocycles and pharmaceutical intermediates.

From an intellectual property perspective, 1864058-51-4 represents an interesting case study in patent chemistry. The specific substitution pattern on the benzodiazole core may offer novel structure-property relationships worth protecting in drug development programs. This aspect attracts attention from both medicinal chemists and IP professionals monitoring emerging privileged structures in pharmaceutical patents.

Looking toward future applications, the compound's versatility suggests potential in developing fluorescence probes or bioconjugation reagents, given the photophysical properties common to benzodiazole derivatives. These applications align with growing interest in chemical biology tools and diagnostic reagents, areas experiencing rapid growth in the life sciences sector.

In summary, 1-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride (CAS 1864058-51-4) represents a valuable research chemical with multifaceted applications in modern drug discovery and chemical biology. Its unique structural features, combined with current research trends toward heterocyclic scaffolds and targeted molecular therapies, ensure its continued relevance in scientific investigations. Proper understanding of its properties and potential applications can significantly benefit researchers across multiple disciplines.